Cas no 17823-65-3 (Propanedinitrile, [(methylthio)(phenylamino)methylene]- (en))

• Product Name: Propanedinitrile, [(methylthio)(phenylamino)methylene]- (en)
• CAS No: 17823-65-3
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• MDL: MFCD00137605
• CID: 1366603
• PubChem ID: 1704453
• Update Time: 2025-08-05

Propanedinitrile, [(methylthio)(phenylamino)methylene]- (en) Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(methylthio)(phenylamino)methylene]- (en)
• 2-(methylsulfanyl-phenylamino-methylene)malononitrile
• AGN-PC-00JVAW
• 2-(Methylmercapto-methyl)-thiophen, Verbindung mit Quecksilber(II)-chlorid
• Thiophene, 2-[(methylthio)methyl]-
• 2-(Methylmercapto-methyl)-thiophen
• SureCN1145720
• CTK0J5987
• (1-methylthio-1-anilinomethylidene)malononitrile
• 2-methylthiomethylthiophene
• 2-[(1-(methylthio)-1-(phenylamino))methylene]malononitrile
• 2-(methylmercaptylmethyl)thiophene
• 2-cyano-3-methylthio-3-phenylaminoacrylonitrile
• 2-((methylthio)(phenylamino)methylene)malononitrile
• 2-(methylmercaptylmethyl)-thiophene
• 2-(methylsulfanyl-methyl)-thiophene
• 2-cyano-3-methylsulfanyl-3-phenylaminoacrylonitrile
• 2-(1-methylthio-1'-anilinomethylidene)malononitrile
• 2-(methylsulfanyl-phenylamino-methylene)malononitrile; AGN-PC-00JVAW; 2-(Methylmercapto-methyl)-thiophen, Verbindung mit Quecksilber(II)-chlorid; Thiophene, 2-[(methylthio)methyl]-; 2-(Methylmercapto-methyl)-thiophen; SureCN1145720; CTK0J5987; (1-methylthio-1-anilinomethylidene)malononitrile; 2-methylthiomethylthiophene; 2-[(1-(methylthio)-1-(phenylamino))methylene]malononitrile; 2-(methylmercaptylmethyl)thiophene; 2-cyano-3-methylthio-
• (METHYLTHIO(PHENYLAMINO)METHYLENE)METHANE-1,1-DICARBONITRILE
• 2-[(methylsulfanyl)(phenylamino)methylidene]propanedinitrile
• [anilino(methylthio)methylidene]malononitrile
• 2-[anilino(methylsulfanyl)methylidene]propanedinitrile
• MFCD00137605
• AKOS003676797
• 2-(methylsulfanyl-phenylamino-methylene)-malononitrile
• 2-cyano-3-methylmercapto-3-phenylamino-acrylonitrile
• SCHEMBL3663000
• LILMWMLGIJHVAW-UHFFFAOYSA-N
• 2-(Methylthio(phenylamino)methylene)malononitrile
• MS-10959
• 17823-65-3

• MDL： MFCD00137605
• Inchi： 1S/C11H9N3S/c1-15-11(9(7-12)8-13)14-10-5-3-2-4-6-10/h2-6,14H,1H3
• InChI Key： LILMWMLGIJHVAW-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(/C#N)\C#N)/NC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.05187
• Monoisotopic Mass: 215.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 59.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Propanedinitrile, [(methylthio)(phenylamino)methylene]- (en)

Propanedinitrile, [(Methylthio)(Phenylamino)Methylene]- (CAS No. 17823-65-3): An Overview

Propanedinitrile, [(methylthio)(phenylamino)methylene]- (CAS No. 17823-65-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N-(methylthiomethylene)-N-phenylpropanediamide, is characterized by its methylthio and phenylamino functional groups, which confer it with a range of interesting properties and potential applications.

The chemical structure of Propanedinitrile, [(methylthio)(phenylamino)methylene]- consists of a central propanedinitrile backbone with a methylthio group and a phenylamino group attached to the methylene bridge. This arrangement provides the molecule with both electron-donating and electron-withdrawing characteristics, making it an attractive candidate for various chemical reactions and biological studies.

Recent research has highlighted the potential of Propanedinitrile, [(methylthio)(phenylamino)methylene]- in the development of new pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising activities in areas such as anti-inflammatory, antiviral, and anticancer therapies. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmaceutical applications, Propanedinitrile, [(methylthio)(phenylamino)methylene]- has been explored for its use in organic synthesis. The presence of the methylthio and phenylamino groups makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the synthesis of novel heterocyclic compounds, which are essential in the development of new materials and drugs.

The physical and chemical properties of Propanedinitrile, [(methylthio)(phenylamino)methylene]- have also been extensively studied. It is a colorless liquid at room temperature with a molecular weight of approximately 195.29 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane and ethanol, making it easy to handle in laboratory settings. Its stability under various conditions has been confirmed through multiple experiments, ensuring its reliability in both research and industrial applications.

Safety considerations are an important aspect when working with any chemical compound. While Propanedinitrile, [(methylthio)(phenylamino)methylene]- is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

In conclusion, Propanedinitrile, [(methylthio)(phenylamino)methylene]- (CAS No. 17823-65-3) is a multifaceted compound with significant potential in both research and practical applications. Its unique molecular structure and versatile properties make it an attractive candidate for further exploration in fields such as pharmaceuticals, organic synthesis, and materials science. As ongoing research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.